(5Z,7E)-(1S,3R)-26,27-ethano-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
Overview
Description
1alpha,25-dihydroxy-26,27-ethanocholecalciferol is a vitamin D.
Scientific Research Applications
Antisera Development and Vitamin D Studies : Antisera to different forms of 1,25-dihydroxycholecalciferol, including a derivative of (5Z,7E)-(1S,3R)-1,3 dihydroxy-9,10-seco-24,25, 26,27-tetrakisnor-5,7,10(19)-cholestatrien-23-oic acid, have been developed. These antisera exhibit cross-reactivity with a range of vitamin D metabolites and are used to measure normal plasma concentrations of these metabolites, indicating a significant role in vitamin D research (Brown & Peacock, 1986).
Chemical Synthesis and Degradation Studies : Research has focused on the chemical degradation of related compounds like 3α-Hydroxycholest-9(11)-ene, leading to the formation of various cholestatrienes and cholestane derivatives. These studies help in understanding the chemical properties and potential applications of similar steroidal structures (Lythgoe & Roberts, 1980).
Liver Microsome Metabolism Studies : Research into how liver microsomes metabolize 25-hydroxycholecalciferol has identified metabolites like 8 alpha,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one, which are structurally related to the compound . Such studies contribute to our understanding of liver function and metabolism (Thierry-Palmer et al., 1990).
Role in Fungal Development : A study on Rhizoctonia solani, a causative agent of sheath blight, found that metabolites like (5Z,7E)-(1S,3R)-24,24-difluoro-24a-homo-9,10-seco-5,7,10(19)-cholestatrien-1,3,25-triol play a role in the fungus's maturation and sclerotial differentiation, indicating a potential application in agricultural or biological studies (Hu et al., 2017).
Anticancer Research : A novel alkynylphosphonate analogue of calcitriol, which combines the structure of (5Z,7E)-(1S,3R)-1,3-dihydroxy-9,10-secochola-5,7,10(19)-trien-23-in-24-yl, has been synthesized and shown to have potent antiproliferative effects in cancer cell lines without calcemic effects, making it a significant compound in cancer research (Salomón et al., 2011).
Properties
Molecular Formula |
C29H46O3 |
|---|---|
Molecular Weight |
442.7 g/mol |
IUPAC Name |
(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-5-(1-hydroxycyclopentyl)pentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
InChI |
InChI=1S/C29H46O3/c1-20(8-6-17-29(32)15-4-5-16-29)25-12-13-26-22(9-7-14-28(25,26)3)10-11-23-18-24(30)19-27(31)21(23)2/h10-11,20,24-27,30-32H,2,4-9,12-19H2,1,3H3/b22-10+,23-11-/t20-,24-,25-,26+,27+,28-/m1/s1 |
InChI Key |
RYXPWQZXOPPLEF-OXZNTLLFSA-N |
Isomeric SMILES |
C[C@H](CCCC1(CCCC1)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C |
Canonical SMILES |
CC(CCCC1(CCCC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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